N-(4-nitrophenyl)-N'-pentylethanediamide

• IUPAC Name: N'-(4-nitrophenyl)-N-pentyloxamide
• InChI: InChI=1S/C13H17N3O4/c1-2-3-4-9-14-12(17)13(18)15-10-5-7-11(8-6-10)16(19)20/h5-8H,2-4,9H2,1H3,(H,14,17)(H,15,18)
• InChI Key: CPTCHVDNRUQKDL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(=O)C(=O)NC1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C13H17N3O4
• Molecular Weight: 279.29 g/mol

Description

N-(4-nitrophenyl)-N'-pentylethanediamide, also known as NPDA, is a chemical compound that has been widely used in scientific research. It is a small molecule that has shown potential in various applications, including as a fluorescent probe, a corrosion inhibitor, and a drug delivery agent. In

Mechanism of Action

The mechanism of action of N-(4-nitrophenyl)-N'-pentylethanediamide is not fully understood, but it is believed to involve the formation of hydrogen bonds between the amide groups of N-(4-nitrophenyl)-N'-pentylethanediamide and the functional groups of the target molecule. This interaction leads to a change in the electronic structure of the target molecule, which can be detected by fluorescence spectroscopy.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-N'-pentylethanediamide has not been extensively studied for its biochemical and physiological effects, but it has been shown to be non-toxic at low concentrations. It is not known to have any significant effects on cellular metabolism or other physiological processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-nitrophenyl)-N'-pentylethanediamide in lab experiments is its high selectivity for certain biomolecules, such as proteins and nucleic acids. This makes it a useful tool for studying these molecules in vitro. However, N-(4-nitrophenyl)-N'-pentylethanediamide is not suitable for use in vivo, as it is not easily taken up by cells and may have toxic effects at higher concentrations.

Future Directions

There are several possible future directions for research on N-(4-nitrophenyl)-N'-pentylethanediamide. One area of interest is the development of new fluorescent probes based on the structure of N-(4-nitrophenyl)-N'-pentylethanediamide, which could have improved selectivity and sensitivity for certain biomolecules. Another area of interest is the use of N-(4-nitrophenyl)-N'-pentylethanediamide as a drug delivery agent, where it could be used to target specific cells or tissues for therapeutic purposes. Finally, further studies are needed to fully understand the mechanism of action of N-(4-nitrophenyl)-N'-pentylethanediamide and its potential effects on biological systems.

Scientific Research Applications

N-(4-nitrophenyl)-N'-pentylethanediamide has been used in a variety of scientific research applications, including as a fluorescent probe for imaging biological systems. It has been shown to selectively bind to proteins and nucleic acids, making it a useful tool for studying protein-protein interactions and DNA-protein interactions. N-(4-nitrophenyl)-N'-pentylethanediamide has also been used as a corrosion inhibitor in the oil and gas industry, where it helps to protect metal surfaces from corrosion.